4-({[2-(4-chlorophenyl)ethyl]amino}methyl)-2,6-dimethoxyphenol

• IUPAC Name: 4-[[2-(4-chlorophenyl)ethylamino]methyl]-2,6-dimethoxyphenol
• InChI: InChI=1S/C17H20ClNO3/c1-21-15-9-13(10-16(22-2)17(15)20)11-19-8-7-12-3-5-14(18)6-4-12/h3-6,9-10,19-20H,7-8,11H2,1-2H3
• InChI Key: UTQRIOBWBSBXPN-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=CC(=C1O)OC)CNCCC2=CC=C(C=C2)Cl
• Molecular Formula: C17H20ClNO3
• Molecular Weight: 321.8 g/mol

Description

MMV128432 is a novel compound that has garnered significant interest in the scientific community due to its potential applications in various fields. It is a synthetic molecule designed to interact with specific biological targets, making it a promising candidate for research in chemistry, biology, medicine, and industry.

Preparation Methods

The synthesis of MMV128432 involves multiple steps, each requiring precise reaction conditions. The synthetic route typically begins with the preparation of the core structure, followed by the introduction of functional groups through various chemical reactions. Industrial production methods may involve large-scale synthesis using optimized reaction conditions to ensure high yield and purity. Specific details on the synthetic routes and reaction conditions are proprietary and may vary depending on the manufacturer.

Chemical Reactions Analysis

MMV128432 undergoes several types of chemical reactions, including:

Oxidation: This reaction involves the addition of oxygen or the removal of hydrogen, often using reagents like potassium permanganate or hydrogen peroxide.

Reduction: This reaction involves the addition of hydrogen or the removal of oxygen, typically using reagents like lithium aluminum hydride or sodium borohydride.

Substitution: This reaction involves the replacement of one functional group with another, often using reagents like halogens or nucleophiles. The major products formed from these reactions depend on the specific conditions and reagents used.

Scientific Research Applications

MMV128432 has a wide range of scientific research applications, including:

Chemistry: It is used as a building block for the synthesis of more complex molecules.

Biology: It is studied for its interactions with biological targets, such as enzymes and receptors.

Medicine: It has potential therapeutic applications, including as a drug candidate for treating various diseases.

Industry: It is used in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of MMV128432 involves its interaction with specific molecular targets, such as enzymes or receptors. These interactions can modulate the activity of the target, leading to various biological effects. The exact pathways involved depend on the specific application and target of the compound.

Comparison with Similar Compounds

MMV128432 can be compared with other similar compounds to highlight its uniqueness. Some similar compounds include:

MMV048: Another novel antimalarial compound from the aminopyridine class.

Bupropion: A norepinephrine and dopamine reuptake inhibitor used in the treatment of major depressive disorder.

Mycophenolic acid: An immunosuppressant drug used to prevent organ transplant rejection. MMV128432 stands out due to its specific molecular structure and unique interactions with biological targets.